3-(thiazol-2-yloxy)-N-(m-tolyl)azetidine-1-carboxamide

• IUPAC Name: N-(3-methylphenyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide
• InChI: InChI=1S/C14H15N3O2S/c1-10-3-2-4-11(7-10)16-13(18)17-8-12(9-17)19-14-15-5-6-20-14/h2-7,12H,8-9H2,1H3,(H,16,18)
• InChI Key: SQXONYUFYDPKOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CC(C2)OC3=NC=CS3
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

3-(thiazol-2-yloxy)-N-(m-tolyl)azetidine-1-carboxamide is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids. Endocannabinoids are naturally occurring compounds in the body that regulate various physiological processes, including pain, mood, and appetite. Inhibition of FAAH leads to an increase in endocannabinoid levels, which can have therapeutic effects in various diseases.

Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis of Thiopeptide Antibiotics : Thiopeptides, such as amythiamicin D, utilize thiazole building blocks in their synthesis. These compounds are notable for their activity against MRSA and malaria, highlighting the importance of thiazole and related structures in antibiotic development (Hughes et al., 2005).

• Development of Antiallergy Agents : N-(4-substituted-thiazolyl)oxamic acid derivatives have been synthesized and demonstrated potent antiallergy activity, showcasing the potential of thiazole derivatives in creating effective treatments for allergies (Hargrave et al., 1983).

• Facile Synthesis of Azetidine Derivatives : The development of an orally active carbapenem antibiotic L-084 highlights the utility of azetidine and thiazoline derivatives in creating compounds with high bioavailability, demonstrating a practical synthesis route for these structures (Isoda et al., 2006).

Biological and Pharmacological Research

• Antimicrobial and Antifungal Activities : Synthesis of thiazolidine-2,4-dione carboxamide and amino acid derivatives has shown promising antimicrobial and antifungal activities, indicating the significance of these derivatives in combating infections (Abd Alhameed et al., 2019).

• Anti-inflammatory and Analgesic Agents : Research into novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products like visnaginone and khellinone has led to the discovery of compounds with notable anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

Molecular Characterization and Activity Studies

• Furan-2-Carboxamide-Bearing Thiazole : A study on N-(thiazol-2-yl)furan-2-carboxamide evaluated its antimicrobial activity, with molecular and electronic structures investigated through X-ray diffraction and DFT modelling. This research underscores the compound's potential pharmacological applications (Cakmak et al., 2022).